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Compound of Interest

Compound Name: SCH-900875

Cat. No.: B3064259

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the safe handling and
experimental use of SCH-900875, also known as Dinaciclib. Dinaciclib is a potent and selective
inhibitor of cyclin-dependent kinases (CDKSs), specifically targeting CDK1, CDK2, CDK5, and
CDKO.[1][2][3] Adherence to proper safety protocols and experimental guidelines is crucial for
ensuring personnel safety and the integrity of research data.

Hazard Identification and Safety Precautions

SCH-900875 (Dinaciclib) is a hazardous substance that requires careful handling. The primary
routes of exposure are inhalation, ingestion, and skin or eye contact.

Quantitative Hazard and Precautionary Data Summary
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Hazard Category

GHS Hazard Statement

Precautionary Statement
Codes

Acute Toxicity, Oral

H302: Harmful if swallowed.

P264, P270, P301+P312,
P330, P501

Skin Corrosion/Irritation

H315: Causes skin irritation.[4]
[5][6]

P264, P280, P302+P352,
P332+P313, P362+P364

Serious Eye Damage/Irritation

H319: Causes serious eye
irritation.[4][5][6]

P280, P305+P351+P338,
P337+P313

Respiratory Tract Irritation

H335: May cause respiratory

irritation.[5]

P261, P271, P304+P340,
P312, P403+P233

Germ Cell Mutagenicity

H340: May cause genetic
defects.[4][6]

P201, P202, P280,
P308+P313, P405

Specific Target Organ Toxicity

H372: Causes damage to
organs (bone marrow) through
prolonged or repeated

exposure.[4][6]

P260, P264, P270, P314,
P501

Frequently Asked Questions (FAQs) - Safety and

Handling

Q1: What are the primary health hazards associated with SCH-900875 (Dinaciclib)?

Al: Dinaciclib is classified as harmful if swallowed and causes skin and serious eye irritation.[4]

[5][6] It may also cause respiratory irritation.[5] Importantly, it is suspected of causing genetic

defects and can cause damage to the bone marrow through prolonged or repeated exposure.

[4]116]

Q2: What personal protective equipment (PPE) is required when handling Dinaciclib?

A2: Appropriate PPE is mandatory. This includes:

o Eye Protection: Safety goggles with side-shields.[5]
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» Hand Protection: Chemical-resistant protective gloves.[5]
» Skin and Body Protection: An impervious lab coat or clothing.[5]

» Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhaling dust.[5]

Q3: How should | store SCH-900875 (Dinaciclib)?

A3: Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[5] The recommended storage temperature for the
crystalline solid is -20°C.[4]

Q4: What should | do in case of accidental exposure?
A4: Follow these first aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[4][5]

o Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and wash
it before reuse.[4][5]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical attention if you feel unwell.[5]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or Poison Control Center
immediately.[4][5]

Q5: How should I dispose of waste containing Dinaciclib?

A5: Dispose of contents and containers in accordance with local, regional, and national
regulations. Do not allow the product to enter drains or waterways.[5]

Experimental Protocols and Troubleshooting
Preparation of Stock Solutions
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Dinaciclib is supplied as a crystalline solid and is soluble in organic solvents like DMSO,
ethanol, and DMF.[4] It is sparingly soluble in aqueous buffers.[4]

Stock Solution Preparation Workflow

Stock Solution Preparation

Start

Weigh Dinaciclib Powder

Use inert gas to purge solvent

Diss%lution

Dissolve in appropriate
organic solvent (e.g., DMSO)

Vortex to ensure complete dissolution

Storage
A 4

Aliguot into smaller volumes

Protect from light

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Dinaciclib stock solutions.

Solubility Data
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Solvent Solubility

DMSO ~15 mg/mL[4]
Ethanol ~25 mg/mL[4]
DMF ~25 mg/mL[4]
1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL[4]

In Vitro Cell-Based Assay Protocol Example: Cell
Viability (MTT Assay)

This is a generalized protocol; specific cell lines and conditions may require optimization.

¢ Cell Seeding: Plate human cancer cell lines (e.g., MIAPaCa-2, Pa20C) in 96-well plates and
allow them to adhere overnight.[5]

o Treatment: Prepare serial dilutions of Dinaciclib in the appropriate cell culture medium.
Replace the existing medium with the medium containing Dinaciclib at various
concentrations (e.g., 0.5-128 nM).[5]

 Incubation: Incubate the cells for a specified period (e.g., 72 hours).[5]

e MTT Addition: Add MTT reagent to each well and incubate to allow for formazan crystal
formation.

¢ Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Reading: Measure the absorbance at the appropriate wavelength using a
microplate reader.

In Vivo Protocol Example: Xenograft Mouse Model

Animal studies require strict adherence to institutional animal care and use committee (IACUC)
guidelines.

e Tumor Implantation: Subcutaneously inject human cancer cells (e.g., KKU-213A) into the
flanks of immunodeficient mice.[7]
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e Tumor Growth: Allow tumors to reach a palpable size.

o Treatment Administration: Administer Dinaciclib via intraperitoneal (i.p.) injection at a
specified dose and schedule (e.g., 40 mg/kg, twice weekly for four weeks).[5]

e Monitoring: Monitor tumor size and animal well-being regularly.

o Endpoint: At the end of the study, euthanize the animals and excise the tumors for further

analysis.

Troubleshooting Common Experimental Issues

Troubleshooting Workflow

Experimental Troubleshooting

Identify Issue
Unexpected Results?
Solubility Problems Lack 01; 'Activity High Toxicity
Precipitation in media? No biological effect? Excessive cell death?
es es
Prepare fresh stock. Verify concentration. Perform dose-response curve.

Use intermediate solvent (e.g., DMF) Check cell line sensitivity. Reduce incubation time.

for aqueous solutions. Ensure proper storage of compound. Check for solvent toxicity.

Click to download full resolution via product page
Caption: A logical workflow for troubleshooting common experimental issues with Dinaciclib.

FAQs - Experimental Use
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Q6: | am observing precipitation of Dinaciclib in my cell culture medium. What should | do?

A6: Dinaciclib has limited solubility in aqueous solutions.[4] To avoid precipitation, first dissolve
the compound in a solvent like DMF, and then dilute it with your aqueous buffer or medium.[4] It
is also recommended not to store the aqueous solution for more than one day.[4]

Q7: My cells are not responding to Dinaciclib treatment as expected. What could be the

reason?
A7: Several factors could contribute to this:

o Compound Integrity: Ensure your stock solution has been stored correctly at -20°C and is not
expired.

e Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to Dinaciclib. Verify the
reported IC50 values for your specific cell line.

» Concentration: Double-check your calculations for the final working concentration.
o Experimental Conditions: Ensure optimal cell health and culture conditions.

Q8: | am seeing high levels of cytotoxicity even at low concentrations. What could be the
cause?

A8:

» Solvent Toxicity: Ensure the final concentration of your organic solvent (e.g., DMSO) in the
cell culture medium is at a non-toxic level (typically <0.5%).

o Dose-Response: Perform a thorough dose-response experiment to determine the optimal
concentration range for your specific cell line and assay.

 Incubation Time: Consider reducing the incubation time to mitigate excessive cell death.

This guide is intended for research use only and does not constitute medical advice. Always
refer to the complete Safety Data Sheet (SDS) provided by the supplier before handling SCH-
900875 (Dinaciclib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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